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Compound of Interest

Compound Name: Glucarate

Cat. No.: B1238325 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Glucarate, including operational and disposal plans. Adherence to these procedural

steps will support a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Glucarate, particularly in its powdered form, it is crucial to use appropriate

personal protective equipment to minimize exposure and prevent irritation. Although Calcium D-

Glucarate is not classified as a hazardous substance, it may cause mild skin and eye irritation.

[1] D-Glucarate monopotassium is known to cause skin and serious eye irritation, and may

cause respiratory irritation.[2]

Recommended Personal Protective Equipment:

Eye Protection: Safety glasses should be worn to protect against dust particles.[1] If there is

a potential for splashing, chemical safety goggles are recommended.

Hand Protection: Wear protective gloves to prevent skin contact.[1] Nitrile gloves are a

suitable choice for handling most chemicals.

Body Protection: A lab coat is required to protect clothing and skin from contamination.[1]
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Respiratory Protection: In situations where dust may be generated, a dust respirator should

be used to avoid inhalation.[1][2] Ensure the respirator is an approved/certified model.

Quantitative Data: Occupational Exposure Limits
While specific occupational exposure limits for Glucarate have not been established, it is good

practice to adhere to the limits for general nuisance dusts, especially when handling the

powdered form.

Parameter Value Issuing Organization

Total Dust 15 mg/m³ OSHA (PEL)

Respirable Fraction 5 mg/m³ OSHA (PEL)

Particulates Not Otherwise

Classified (PNOC)
10 mg/m³ ACGIH (TLV)

Data sourced from OSHA Permissible Exposure Limits (PELs) and ACGIH Threshold Limit

Values (TLVs) for nuisance dusts.[3]

Experimental Protocol: Safe Handling and Disposal
Workflow
Adherence to a standardized workflow is critical for minimizing risks associated with handling

and disposing of Glucarate. The following diagram outlines the key steps from preparation to

final disposal.
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Conduct Risk Assessment

Don Appropriate PPE
(Safety Glasses, Gloves, Lab Coat, Respirator)

Ensure Proper Ventilation
(Fume Hood or Local Exhaust)

Weigh and Handle Glucarate
(Minimize Dust Generation)

Keep Container Tightly Closed When Not in Use

In Case of Eye Contact:
Rinse with Water for Several Minutes

In Case of Skin Contact:
Wash with Soap and Water

In Case of Inhalation:
Move to Fresh Air

Wash Hands Thoroughly After Handling

Segregate Waste
(Non-hazardous solid waste)

Label Waste Container Clearly

Dispose of According to
Institutional and Local Regulations

Seek Medical Attention if Irritation Persists

Click to download full resolution via product page

Safe Handling and Disposal Workflow for Glucarate.

Operational Plan
Engineering Controls: Always handle Glucarate in a well-ventilated area.[2] The use of a

fume hood or local exhaust ventilation is recommended to keep airborne levels below

exposure limits.[1]

Handling Practices: Avoid creating dust when handling the solid form.[4] Keep containers

tightly closed when not in use.[2][4] Avoid contact with skin and eyes and do not breathe in

the dust.[4]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[4]

Disposal Plan
Waste Characterization: While pure Glucarate is generally not considered hazardous waste,

it is the responsibility of the generator to confirm this, especially if it has been mixed with

other chemicals.

Solid Waste: Uncontaminated, solid Glucarate waste should be collected in a suitable,

sealed container for disposal.[5]
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Liquid Waste: If Glucarate is in a solution, ensure the pH is neutral before considering drain

disposal. Always consult and adhere to your institution's and local wastewater regulations, as

drain disposal of any laboratory chemical may be prohibited.[6] If drain disposal is not

permitted, collect the liquid waste in a labeled, sealed container.

Contaminated Materials: Any PPE or other materials contaminated with Glucarate should be

handled and disposed of in the same manner as the product itself.

Final Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company or

dispose of contents/container to an approved waste disposal plant.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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